Cas no 1804404-92-9 (4-Bromo-6-cyanopicolinoyl chloride)

• Product Name: 4-Bromo-6-cyanopicolinoyl chloride
• CAS No: 1804404-92-9
• MF: C₇H₂BrClN₂O
• MW: 245.460579395294
• CID: 4900560
• Update Time: 2025-06-15

4-Bromo-6-cyanopicolinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-cyanopicolinoyl chloride

• Inchi： 1S/C7H2BrClN2O/c8-4-1-5(3-10)11-6(2-4)7(9)12/h1-2H
• InChI Key： LAMFTIWWJHWRBE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)N=C(C(=O)Cl)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 2.4
• Topological Polar Surface Area: 53.8

Additional information on 4-Bromo-6-cyanopicolinoyl chloride

Recent Advances in the Application of 4-Bromo-6-cyanopicolinoyl chloride (CAS: 1804404-92-9) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-6-cyanopicolinoyl chloride (CAS: 1804404-92-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, reactivity, and applications in medicinal chemistry.

Recent studies have highlighted the utility of 4-Bromo-6-cyanopicolinoyl chloride as a key intermediate in the synthesis of heterocyclic compounds, which are often pivotal in the development of novel therapeutics. Its unique structural features, including the bromo and cyano substituents, make it an attractive building block for the construction of complex molecular architectures. Researchers have successfully employed this compound in the synthesis of pyridine-based scaffolds, which are prevalent in many FDA-approved drugs.

One notable application of 4-Bromo-6-cyanopicolinoyl chloride is its role in the development of kinase inhibitors. Kinases are a critical target class in oncology and other therapeutic areas, and the ability to modulate their activity with high specificity is a key goal in drug discovery. Recent publications have demonstrated the use of this compound in the synthesis of potent and selective kinase inhibitors, with promising results in preclinical models. The bromo and cyano groups facilitate further functionalization, enabling the introduction of diverse pharmacophores to optimize binding affinity and selectivity.

In addition to its applications in kinase inhibitor development, 4-Bromo-6-cyanopicolinoyl chloride has been utilized in the synthesis of fluorescent probes for biological imaging. The cyano group, in particular, can be leveraged to introduce fluorophores, allowing for the visualization of biological processes in real-time. This has opened new avenues for studying cellular signaling pathways and drug-target interactions at the molecular level.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of 4-Bromo-6-cyanopicolinoyl chloride to improve yield and purity. Novel catalytic methods and greener synthetic routes have been explored to enhance the scalability and sustainability of its production. These efforts are critical for ensuring the compound's availability for large-scale pharmaceutical applications.

In conclusion, 4-Bromo-6-cyanopicolinoyl chloride (CAS: 1804404-92-9) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential in drug discovery and biological imaging, underscores its importance in the field. Ongoing research is expected to further expand its applications, particularly in the development of next-generation therapeutics and diagnostic tools.